3-ethynyl-3-methoxyoxolane
Overview
Description
3-Ethynyl-3-methoxyoxolane (3-EMO) is a synthetic compound that has become increasingly popular in recent years due to its versatile properties. It is a cyclic ether, containing a three-membered ring of two carbon atoms and one oxygen atom. 3-EMO is used in a variety of scientific research applications, from biochemical and physiological studies to drug discovery and development.
Scientific Research Applications
3-ethynyl-3-methoxyoxolane has a wide range of scientific research applications. It has been used in the synthesis of drugs, such as antibiotics and antifungals, as well as in the development of new materials, such as polymers and nanomaterials. It has also been used in the study of enzyme inhibition, protein folding, and other biochemical processes. Additionally, 3-ethynyl-3-methoxyoxolane has been used in the study of cancer, aging, and other physiological processes.
Mechanism of Action
The mechanism of action of 3-ethynyl-3-methoxyoxolane is not yet fully understood. However, it is thought to act as a catalyst in some biochemical processes, by facilitating the formation of new bonds between molecules. Additionally, 3-ethynyl-3-methoxyoxolane may act as an inhibitor of some enzymes, by blocking the binding of substrates to the active site of the enzyme.
Biochemical and Physiological Effects
3-ethynyl-3-methoxyoxolane has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that 3-ethynyl-3-methoxyoxolane can inhibit the activity of certain enzymes, including cytochrome P450s and cytochrome c oxidase. Additionally, 3-ethynyl-3-methoxyoxolane has been shown to have anti-inflammatory and anti-cancer properties in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-ethynyl-3-methoxyoxolane in lab experiments is its low toxicity. 3-ethynyl-3-methoxyoxolane is generally considered to be non-toxic and has been shown to have no adverse effects when used in laboratory studies. Additionally, 3-ethynyl-3-methoxyoxolane is relatively easy to synthesize and is available commercially. However, there are some limitations to using 3-ethynyl-3-methoxyoxolane in laboratory experiments. For example, it can be difficult to control the concentration of 3-ethynyl-3-methoxyoxolane in a reaction, as the compound can quickly decompose in the presence of oxygen or heat.
Future Directions
There are many potential future directions for the use of 3-ethynyl-3-methoxyoxolane in scientific research. For example, further studies could be conducted to determine the mechanism of action of 3-ethynyl-3-methoxyoxolane and to identify new biochemical and physiological applications. Additionally, new methods of synthesizing 3-ethynyl-3-methoxyoxolane could be developed to increase the efficiency and yield of the reaction. Finally, 3-ethynyl-3-methoxyoxolane could be used in the development of new drugs and materials, as well as in the study of aging and other physiological processes.
Synthesis Methods
3-ethynyl-3-methoxyoxolane can be synthesized using a variety of methods, including the Wittig reaction, the Sonogashira coupling, and the Ullmann reaction. The Wittig reaction is the most common method used to synthesize 3-ethynyl-3-methoxyoxolane. This method involves the reaction of an aldehyde or ketone with a phosphonium salt in the presence of a base. The product of this reaction is a cyclic ether containing a three-membered ring of two carbon atoms and one oxygen atom.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-ethynyl-3-methoxyoxolane can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "3-methoxypropan-1-ol", "sodium hydride", "acetylene", "2-bromo-2-methylpropane", "sodium ethoxide", "sodium amide", "acetic acid", "sulfuric acid", "sodium bicarbonate", "magnesium sulfate" ], "Reaction": [ "Step 1: 3-methoxypropan-1-ol is reacted with sodium hydride to form the corresponding alkoxide intermediate.", "Step 2: The alkoxide intermediate is then reacted with acetylene to form 3-methoxy-3-propyn-1-ol.", "Step 3: 2-bromo-2-methylpropane is reacted with sodium ethoxide to form the corresponding ethoxide intermediate.", "Step 4: The ethoxide intermediate is then reacted with 3-methoxy-3-propyn-1-ol to form 3-ethynyl-3-methoxyoxolane.", "Step 5: The crude product is purified by washing with water, drying with magnesium sulfate, and evaporating the solvent.", "Step 6: The purified product is then treated with acetic acid and sulfuric acid to remove any remaining impurities.", "Step 7: The final product is isolated by washing with sodium bicarbonate and drying with magnesium sulfate." ] } | |
CAS RN |
2168729-64-2 |
Product Name |
3-ethynyl-3-methoxyoxolane |
Molecular Formula |
C7H10O2 |
Molecular Weight |
126.2 |
Purity |
95 |
Origin of Product |
United States |
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